Deschloroaripiprazole
Description
Deschloroaripiprazole is a chemical compound related to aripiprazole, a medication primarily used to treat schizophrenia and bipolar disorder. While specific information on Deschloroaripiprazole is scarce, understanding its chemical structure and properties can be approached by studying related compounds and general principles of organic and medicinal chemistry.
Synthesis Analysis
The synthesis of complex organic molecules like Deschloroaripiprazole often involves multi-step chemical reactions, starting from simpler molecules. For instance, the synthesis of similar compounds has been demonstrated through methods such as the enantioselective oxa-Michael reaction, which could potentially be applied or adapted for Deschloroaripiprazole synthesis (Ravindra, Maity, Das, & Ghorai, 2015).
Molecular Structure Analysis
The molecular structure of compounds similar to Deschloroaripiprazole can be elucidated using techniques like X-ray crystallography, which provides detailed information on the arrangement of atoms within a molecule and its stereochemistry (Stibrany & Potenza, 2009).
Chemical Reactions and Properties
Chemical reactions involving compounds like Deschloroaripiprazole can include processes such as dealkylation, as seen in the degradation of similar molecules by radicals (Lutze et al., 2015). These reactions can significantly affect the chemical properties and biological activity of the compound.
Scientific Research Applications
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Pharmaceutical Research
- Deschloroaripiprazole is a derivative of Aripiprazole , which is an antipsychotic drug . It’s used as a Pharmaceutical Analytical Impurity (PAI) in pharmaceutical research .
- PAIs are impurities that are structurally related to the active pharmaceutical ingredient. They’re used in analytical testing to detect, identify, and measure pharmaceutical impurities .
- The methods of application involve using Deschloroaripiprazole in various analytical tests during early formulation feasibility studies, determining degradation impurities produced during stress studies, developing, validating, and transferring analytical methods .
- The outcomes of these applications help to ensure the quality and safety of medicines .
-
Biochemical Research
- Deschloroaripiprazole is also used in biochemical research .
- It’s used in proteomics research, which is the large-scale study of proteins, particularly their structures and functions .
- The methods of application in this field would involve using Deschloroaripiprazole in various laboratory techniques to study proteins .
- The outcomes of these applications contribute to our understanding of proteins and their role in biological processes .
-
Pharmaceutical Analytical Impurity (PAI)
- Deschloroaripiprazole is used as a PAI . PAIs are impurities that are structurally related to the active pharmaceutical ingredient .
- It’s used in analytical testing to detect, identify, and measure pharmaceutical impurities .
- The methods of application involve using Deschloroaripiprazole in various analytical tests during early formulation feasibility studies, determining degradation impurities produced during stress studies, developing, validating, and transferring analytical methods .
- The outcomes of these applications help to ensure the quality and safety of medicines .
-
Protein Binding Studies
- Deschloroaripiprazole is used in protein binding studies .
- It’s used to study the binding of Aripiprazole and its derivatives to human serum albumin (HSA) .
- The methods of application involve using various laboratory techniques to study the binding of Deschloroaripiprazole to HSA .
- The outcomes of these applications contribute to our understanding of how Aripiprazole and its derivatives interact with proteins in the body .
-
Pharmaceutical Analytical Impurity (PAI)
- Deschloroaripiprazole is used as a PAI . PAIs are impurities that are structurally related to the active pharmaceutical ingredient .
- It’s used in analytical testing to detect, identify, and measure pharmaceutical impurities .
- The methods of application involve using Deschloroaripiprazole in various analytical tests during early formulation feasibility studies, determining degradation impurities produced during stress studies, developing, validating, and transferring analytical methods .
- The outcomes of these applications help to ensure the quality and safety of medicines .
-
Protein Binding Studies
- Deschloroaripiprazole is used in protein binding studies .
- It’s used to study the binding of Aripiprazole and its derivatives to human serum albumin (HSA) .
- The methods of application in this field would involve using various laboratory techniques to study the binding of Deschloroaripiprazole to HSA .
- The outcomes of these applications contribute to our understanding of how Aripiprazole and its derivatives interact with proteins in the body .
properties
IUPAC Name |
7-[4-[4-(2-chlorophenyl)piperazin-1-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28ClN3O2/c24-20-5-1-2-6-22(20)27-14-12-26(13-15-27)11-3-4-16-29-19-9-7-18-8-10-23(28)25-21(18)17-19/h1-2,5-7,9,17H,3-4,8,10-16H2,(H,25,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZWZYPOWFMWSAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=C1C=CC(=C2)OCCCCN3CCN(CC3)C4=CC=CC=C4Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Deschloroaripiprazole | |
CAS RN |
203395-81-7 |
Source
|
| Record name | Deschloro aripiprazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0203395817 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | DESCHLORO ARIPIPRAZOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/353J3NU2S8 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
